Cas no 241820-91-7 (2-Oxa-7-azaspiro3.5nonane)

• Product Name: 2-Oxa-7-azaspiro3.5nonane
• CAS No: 241820-91-7
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD20922761
• CID: 252939
• PubChem ID: 21955284
• Update Time: 2025-10-11

2-Oxa-7-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-7-azaspiro[3.5]nonane
• 2-Oxa-7-azaspiro[3.5]nonane hemioxalate
• 2-Oxa-7-azaspiro[3.5]nonane oxalate
• 2-Oxa-7-aza-spiro[3.5]nonane
• PB11966
• SY008746
• F8880-3620
• BCP06087
• 2-OXA-7-AZASPIRO[3.5]NONAN
• BS-13155
• RECARUFTCUAFPV-UHFFFAOYSA-N
• 241820-91-7
• AKOS006308830
• CS-0003855
• 2-oxa-7-azaspiro[3,5]nonane
• AM20020024
• BB 0262712
• DTXSID60620728
• MFCD11035888
• W-206878
• SCHEMBL347120
• EN300-98669
• A817132
• 2-Oxa-7-azaspiro[3.5]nonane (9CI)
• FT-0684521
• 2-Oxa-7-azaspiro[3.5]nonane; 2-Oxa-7-azaspiro[3.5]nonane (9CI, ACI)
• DB-003318
• 2-Oxa-7-azaspiro3.5nonane

• MDL： MFCD20922761
• Inchi： 1S/C7H13NO/c1-3-8-4-2-7(1)5-9-6-7/h8H,1-6H2
• InChI Key： RECARUFTCUAFPV-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CCNCC2

Computed Properties

• Exact Mass: 127.10000
• Monoisotopic Mass: 127.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• XLogP3: 0

Experimental Properties

• Density: 1.04
• Boiling Point: 208 ºC
• Flash Point: 74 ºC
• Refractive Index: 1.501
• PSA: 21.26000
• LogP: 0.71520

Additional information on 2-Oxa-7-azaspiro3.5nonane

Compound 2-Oxa-7-Azaspiro[3.5]Nonane: A Comprehensive Overview

2-Oxa-7-Azaspiro[3.5]Nonane, also known by its CAS number CAS No. 241820-91-7, is a unique chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its spirocyclic structure, combines an oxygen atom (oxa) and a nitrogen atom (aza) within its framework, making it a versatile building block for various applications.

The spirocyclic nature of 2-Oxa-7-Azaspiro[3.5]Nonane is particularly intriguing due to its ability to form stable and rigid structures. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as high-performance polymers and biodegradable plastics. The compound's ability to undergo various chemical transformations, including ring-opening reactions and cross-coupling processes, has further expanded its utility in organic synthesis.

In terms of synthesis, researchers have developed efficient methods to prepare 2-Oxa-7-Azaspiro[3.5]Nonane. One notable approach involves the use of microwave-assisted synthesis, which not only enhances reaction efficiency but also reduces the environmental footprint compared to traditional methods. This development aligns with the growing demand for sustainable chemical processes in the industry.

The application of 2-Oxa-7-Azaspiro[3.5]Nonane extends beyond materials science into the realm of drug discovery. Its unique structural features make it an ideal candidate for designing bioactive molecules with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, suggesting their potential use in developing new pharmaceutical agents.

Recent advancements in computational chemistry have also shed light on the electronic properties of 2-Oxa-7-Azaspiro[3.5]Nonane. Quantum mechanical simulations reveal that the compound's spirocyclic structure contributes to its high stability and reactivity, making it suitable for applications in catalysis and energy storage systems.

In conclusion, 2-Oxa-7-Azaspiro[3.5]Nonane, with its CAS number CAS No. 241820-91-7, represents a multifaceted compound with diverse applications across various scientific disciplines. Its structural uniqueness, coupled with recent research breakthroughs, positions it as a key player in the development of innovative materials and therapeutic agents.